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Compound of Interest

Compound Name: Heptatriacontane

Cat. No.: B1583076 Get Quote

An In-depth Whitepaper on the Properties, Synthesis, and Applications of a Long-Chain Alkane

Heptatriacontane, a long-chain saturated hydrocarbon with the chemical formula C37H76,

serves as a significant compound in various scientific and industrial fields. Its well-defined

physical and chemical properties make it an invaluable tool in analytical chemistry, materials

science, and potentially in the realm of drug development. This technical guide provides a

comprehensive overview of heptatriacontane, including its physicochemical properties,

detailed synthesis protocols, and current and prospective applications, with a focus on its utility

for researchers, scientists, and professionals in drug development.

Physicochemical Properties of Heptatriacontane
Heptatriacontane is a linear alkane consisting of a 37-carbon backbone.[1] Its high molecular

weight and long, unbranched structure dictate its physical state and solubility. At room

temperature, it exists as a white, waxy solid.[2] A summary of its key quantitative properties is

presented in Table 1.
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Property Value References

Chemical Formula C37H76 [3][4][5]

Molecular Weight 521.00 g/mol [4][5]

CAS Number 7194-84-5 [3][4][5]

Melting Point 77-79 °C [5]

Boiling Point
~505 °C (at atmospheric

pressure)
[1]

Density ~0.828 g/cm³ [2]

Solubility

Insoluble in water; soluble in

nonpolar organic solvents like

hexane and benzene.

[2]

Appearance
White crystalline solid or

powder
[2]

Synthesis of Heptatriacontane
The synthesis of high-purity, long-chain alkanes like heptatriacontane requires specific

methodologies to ensure the formation of a linear carbon chain and to avoid side reactions.

Common synthetic routes include the Wurtz reaction, Kolbe electrolysis, and the Wittig reaction

followed by hydrogenation.

Wittig Reaction Followed by Hydrogenation
A versatile two-step method for synthesizing long-chain alkanes involves the Wittig reaction to

create a long-chain alkene, which is subsequently hydrogenated to the corresponding alkane.

[1]

Experimental Protocol:

Part 1: Synthesis of a Long-Chain Alkene via Wittig Reaction

Materials:
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Long-chain alkyltriphenylphosphonium bromide (e.g., Octadecyltriphenylphosphonium

bromide)

Long-chain aldehyde (e.g., Nonadecanal)

Strong base (e.g., n-butyllithium in hexane)

Anhydrous tetrahydrofuran (THF)

Hexane

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Ylide Generation: In a flame-dried flask under an inert atmosphere, suspend the

alkyltriphenylphosphonium bromide in anhydrous THF. Cool the suspension to 0°C.

Slowly add one equivalent of the strong base. The formation of the ylide is often indicated

by a color change.

Stir the mixture at 0°C for one hour, then allow it to warm to room temperature and stir for

an additional hour.

Wittig Reaction: Cool the ylide solution back to 0°C.

Dissolve one equivalent of the long-chain aldehyde in a minimal amount of anhydrous THF

and add it dropwise to the ylide solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up and Purification: Quench the reaction with saturated aqueous NH₄Cl solution.

Extract the product with hexane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and

concentrate under reduced pressure.

Purify the resulting alkene by column chromatography on silica gel.

Part 2: Hydrogenation of the Alkene

Materials:

Purified long-chain alkene

Palladium on carbon (10% Pd/C)

Solvent (e.g., ethanol or ethyl acetate)

Hydrogen gas

Procedure:

Dissolve the alkene in the chosen solvent in a flask suitable for hydrogenation.

Add a catalytic amount of 10% Pd/C.

Connect the flask to a hydrogenation apparatus.

Evacuate the flask and backfill with hydrogen gas (repeat three times).

Stir the mixture vigorously under a hydrogen atmosphere (1-3 atm) at room temperature

until the starting material is consumed (monitored by TLC or GC).

Filter the reaction mixture through a pad of Celite to remove the catalyst.

Evaporate the solvent to yield the final product, heptatriacontane.
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Wittig Reaction Hydrogenation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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